Cas no 1343086-32-7 (1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide)

• Product Name: 1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide
• CAS No: 1343086-32-7
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 6243850
• PubChem ID: 63666169
• Update Time: 2025-10-20

1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1343086-32-7
• AKOS012977062
• CS-0351796
• EN300-1154949
• 1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide
• 1-chloro-N-methyl-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide

• Inchi： 1S/C9H13ClN2O2S/c1-12(15(13,14)8-10)7-5-9-4-2-3-6-11-9/h2-4,6H,5,7-8H2,1H3
• InChI Key： LPANKWDSQRZNTM-UHFFFAOYSA-N
• SMILES： ClCS(N(C)CCC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 248.0386265g/mol
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide

1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide: A Comprehensive Overview

The compound 1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide, identified by the CAS number 1343086-32-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of methanesulfonamides, which are known for their versatile reactivity and stability. The structure of this molecule incorporates a chloro group, a methyl group, and a pyridine ring, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of methanesulfonamides in drug design due to their ability to act as bioisosteres or as intermediates in the synthesis of bioactive compounds. The presence of the pyridine ring in this compound introduces additional electronic and steric effects, which can be exploited in medicinal chemistry for enhancing drug efficacy and selectivity. Researchers have demonstrated that such structures can serve as templates for designing inhibitors of various enzymes, including kinases and proteases, which are critical targets in oncology and inflammatory diseases.

The synthesis of 1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonamide intermediate. The introduction of the pyridine moiety is achieved through coupling reactions, often utilizing palladium catalysts to ensure high yields and regioselectivity. The chloro group is introduced at a later stage, allowing for precise control over the final product's structure. This synthetic approach not only ensures the purity of the compound but also opens avenues for further functionalization to explore its pharmacological properties.

From a pharmacological standpoint, this compound has shown promising activity in preliminary assays targeting key biological pathways. For instance, studies have indicated that it exhibits moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound in anti-cancer drug development. Additionally, its solubility profile and metabolic stability have been evaluated in vitro, providing valuable insights into its pharmacokinetic properties. These findings underscore the importance of further preclinical studies to fully characterize its therapeutic potential.

In terms of applications beyond pharmacology, this compound has also found utility in materials science as a precursor for advanced polymers and coatings. Its ability to undergo various types of cross-linking reactions makes it an attractive candidate for developing high-performance materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how such molecules can be integrated into sustainable materials, contributing to the growing demand for eco-friendly solutions in industry.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided detailed insights into its electronic structure, while molecular dynamics simulations have revealed its conformational flexibility under physiological conditions. These computational studies complement experimental data, enabling researchers to design more efficient synthetic routes and predict biological activity with greater accuracy.

Looking ahead, the continued exploration of 1-Chloro-n-methyl-n-(2-(pyridin-2-yl)ethyl)methanesulfonamide is expected to yield further breakthroughs across multiple disciplines. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial applications. As advancements in chemical synthesis and computational modeling continue to accelerate, this compound will undoubtedly play a pivotal role in driving innovation across various sectors.